2-(Benzylamino)ethanethiol

• CAS No.: 5978-34-7
• Molecular Formula: C9H13NS
• Molecular Weight: 167.27 g/mol
• IUPAC Name: 2-(benzylamino)ethanethiol
• InChI: InChI=1S/C9H13NS/c11-7-6-10-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key: LDJADHZNGVTQJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCCS

Description

2-(Benzylamino)ethanethiol is an organosulfur compound featuring a benzylamino group (-NH-CH₂C₆H₅) and a thiol (-SH) moiety on an ethane backbone. The benzyl group imparts aromatic stability, while the thiol and amine functionalities enable nucleophilic reactivity and hydrogen bonding, respectively .

Comparison with Similar Compounds

Structural Differences :

• Backbone : Both compounds share an ethanethiol backbone.
• Substituent: 2-(Butylamino)ethanethiol has an aliphatic butyl group (C₄H₉), whereas 2-(Benzylamino)ethanethiol features an aromatic benzyl group (C₆H₅-CH₂).

Physicochemical Properties :

Property	2-(Butylamino)ethanethiol	2-(Benzylamino)ethanethiol (Inferred)
Molecular Formula	C₆H₁₅NS	C₉H₁₃NS (estimated)
Average Mass (g/mol)	133.25	~167.27 (calculated)
Key Functional Groups	Aliphatic amine, thiol	Aromatic amine, thiol

Functional Implications :

• The benzyl group in 2-(Benzylamino)ethanethiol likely reduces solubility in polar solvents compared to the butyl analog but enhances stability in aromatic environments.
• The aromatic amine may exhibit weaker basicity than the aliphatic amine due to electron delocalization .

Benzenethiol

Structural Differences :

• Backbone: Benzenethiol lacks the ethanethiol backbone and amino group, featuring a thiol directly attached to a benzene ring.

Toxicity and Handling :

• Benzenethiol is classified as a skin and eye irritant, with occupational exposure limits emphasizing proper ventilation and protective equipment .

Reactivity :

• Benzenethiol’s thiol group is highly acidic (pKa ~6.5), while the amino group in 2-(Benzylamino)ethanethiol may buffer acidity, altering its redox behavior .

2-Amino-4-chloro-benzenethiol Hydrochloride

Structural Differences :

• Substituents: This compound has a chloro group and protonated amine on a benzene-thiol backbone, unlike the ethane-linked benzylamino-thiol structure.

Functional Implications :

• The chloro group increases electrophilicity, enhancing reactivity in substitution reactions compared to the benzylamino analog.
• The hydrochloride salt form improves solubility in aqueous media, whereas 2-(Benzylamino)ethanethiol may require organic solvents .